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Compound of Interest

Compound Name: 2-Bromoaniline

Cat. No.: B046623

An In-depth Technical Guide to the Material Safety of 2-Bromoaniline

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile of chemical reagents is paramount. This guide provides a comprehensive
overview of the material safety data for 2-Bromoaniline (CAS No. 615-36-1), a common
intermediate in organic synthesis.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Bromoaniline is presented below.
These characteristics are essential for safe handling, storage, and use in experimental settings.
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Property Value Reference

Molecular Formula CeHeBrN [1112]

Molecular Weight 172.02 g/mol [1][2]
Brown, red-brown, or brown-

Appearance ] [2][3]
yellow solid

Melting Point 24 - 32 °C (75.2 - 89.6 °F) [1][4]

. . 229 °C (444.2 °F) at 760

Boiling Point [2][4]
mmHg

Density 1.52 - 1.578 g/mL at 25 °C [415]

Vapor Pressure 0.04 - 0.043 mmHg [1][6]

Flash Point > 66 °C (> 150.8 °F) [2]

N Insoluble in water; Soluble in
Solubility [2][4]
alcohol and ether.

Hazard Identification and GHS Classification

2-Bromoaniline is classified as a hazardous substance. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides a standardized framework for
communicating its hazards.

GHS Hazard Summary Table
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Hazard Class Category Hazard Statement Signal Word
o H302: Harmful if
Acute Toxicity, Oral 4 Danger
swallowed

. H311: Toxic in contact
Acute Toxicity, Dermal 3 ) ) Danger
with skin

-~ H373: May cause
Specific Target Organ
o damage to organs
Toxicity (Repeated 2 Danger
through prolonged or

Exposure)
repeated exposure
Hazardous to the H411: Toxic to aquatic
aguatic environment, 2 life with long lasting (No Signal Word)
long-term hazard effects

Data compiled from multiple sources[1][3][7][8][9]. The percentage of companies notifying this
classification to ECHA is high for the acute toxicity and STOT RE categories[1].

GHS Pictograms and Hazard Statements

The following diagram illustrates the GHS pictograms and associated hazard statements for 2-
Bromoaniline.
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GHS Pictograms Hazard Statements
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GHS Pictograms and Hazard Statements for 2-Bromoaniline.

Toxicological Information

The primary toxicological concerns associated with 2-Bromoaniline are its acute toxicity upon
ingestion and skin contact, and potential for organ damage after repeated exposure.[1][3][7] A
significant health effect is the potential to cause methemoglobinemia, a condition where the
blood's ability to carry oxygen is reduced.[1][2][6]

Key Toxicological Effects:
» Acute Toxicity: Harmful if swallowed and toxic in contact with skin.[1][3][7]
« [Irritation: Causes skin, eye, and respiratory tract irritation.[2]

+ Methemoglobinemia: Absorption into the body can lead to the formation of methemoglobin,
causing cyanosis (a bluish discoloration of the skin). The onset of symptoms may be
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delayed.[2][10]

o Target Organs: Potential for damage to the blood, kidneys, central nervous system, and liver.

[2]

o Carcinogenicity: Not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[2][7][10]

Experimental Protocols for Safe Handling

Adherence to strict safety protocols is mandatory when working with 2-Bromoaniline. The
following workflow outlines the essential steps for its safe handling in a laboratory setting.
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Personal Protectiv" Equipment (PPE)
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A workflow for the safe handling of 2-Bromoaniline.
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First-Aid Measures

In the event of exposure, immediate action is critical. The following are general first-aid

guidelines.
Exposure Route First-Aid Procedure
Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.[3][7][10]

Immediately wash off with soap and plenty of
) water for at least 15 minutes. Remove
Skin Contact ) ) ] ) ]
contaminated clothing. Seek immediate medical

attention.[3][8][10]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[2][3][10]

Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion ) _ ) i
unconscious person. Seek immediate medical

attention.[3][7][10]

Fire-Fighting and Accidental Release Measures

Fire-Fighting:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][7][10]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[2][3]

e Hazardous Combustion Products: Thermal decomposition can produce nitrogen oxides
(NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen bromide.[2][3][7]

Accidental Release:
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» Personal Precautions: Evacuate personnel to safe areas. Wear appropriate personal
protective equipment (PPE), including respiratory protection. Avoid dust formation and
contact with the substance.[3][7][11]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains or surface water.[3][7][11]

o Containment and Cleanup: Sweep up or vacuum the material and place it into a suitable,
labeled container for disposal.[2][3][11]

Stability and Reactivity

e Chemical Stability: Stable under normal temperatures and pressures.[2]
« Conditions to Avoid: Excess heat and ignition sources.[2]

e Incompatible Materials: Strong oxidizing agents, acids, acid anhydrides, acid chlorides, and
chloroformates.[2][3]

This guide is intended to provide a detailed overview of the material safety data for 2-
Bromoaniline. It is not a substitute for a thorough review of the substance's specific Safety
Data Sheet (SDS) and adherence to all institutional and regulatory safety protocols. Always
consult the most current SDS for the material before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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